Cas no 2731009-76-8 (5-iodo-N,N-dimethylpyridin-3-amine)

• Product Name: 5-iodo-N,N-dimethylpyridin-3-amine
• CAS No: 2731009-76-8
• MF: C₇H₉IN₂
• MW: 248.064233541489
• MDL: MFCD34562350
• CID: 5307971
• PubChem ID: 23436967
• Update Time: 2025-07-23

5-iodo-N,N-dimethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-iodo-N,N-dimethylpyridin-3-amine

• MDL： MFCD34562350
• Inchi： 1S/C7H9IN2/c1-10(2)7-3-6(8)4-9-5-7/h3-5H,1-2H3
• InChI Key： VHMCNAKTXLGTQW-UHFFFAOYSA-N
• SMILES： C1=NC=C(I)C=C1N(C)C

Additional information on 5-iodo-N,N-dimethylpyridin-3-amine

Professional Introduction to Compound with CAS No. 2731009-76-8 and Product Name: 5-iodo-N,N-dimethylpyridin-3-amine

The compound with the CAS number 2731009-76-8 and the product name 5-iodo-N,N-dimethylpyridin-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its versatile applications in medicinal chemistry, particularly in the synthesis of biologically active molecules. The unique structural features of this compound, including the presence of an iodine substituent and a dimethylamino group, make it a valuable intermediate for various synthetic transformations.

In recent years, the demand for specialized building blocks in drug discovery has surged, driven by the need for innovative therapeutic agents targeting complex diseases. 5-iodo-N,N-dimethylpyridin-3-amine stands out as a compound that meets these demands, offering a balance between structural complexity and synthetic accessibility. Its molecular framework is particularly conducive to further functionalization, enabling chemists to explore diverse chemical space for drug development.

The iodine atom in 5-iodo-N,N-dimethylpyridin-3-amine serves as an excellent handle for cross-coupling reactions, which are pivotal in modern organic synthesis. These reactions, including Suzuki-Miyaura, Stille, and Sonogashira couplings, allow for the introduction of various aryl or vinyl groups, expanding the compound's utility in constructing complex scaffolds. Such transformations are frequently employed in the preparation of small-molecule inhibitors and modulators of biological pathways.

One of the most compelling aspects of 5-iodo-N,N-dimethylpyridin-3-amine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By leveraging the reactivity of the iodine atom, researchers can append specific pharmacophores that interact with kinase active sites. This approach has been successfully applied in the development of targeted therapies that exhibit high selectivity and potency.

Recent studies have highlighted the compound's utility in generating novel antiviral agents. The pyridine core is a common motif in antiviral drugs due to its ability to interact with viral proteases and polymerases. The presence of both an iodine substituent and a dimethylamino group provides additional handles for derivatization, allowing chemists to fine-tune the pharmacokinetic properties of their leads. For instance, modifications at the 5-position can influence metabolic stability, while alterations at the 3-position can enhance binding affinity.

The dimethylamino group in 5-iodo-N,N-dimethylpyridin-3-amine also contributes to its versatility as a synthetic intermediate. This moiety can participate in various reactions, including nucleophilic substitutions and condensations, enabling the construction of more intricate molecular architectures. Moreover, dimethylamino derivatives are often associated with enhanced solubility and bioavailability, making them attractive for pharmaceutical applications.

In addition to its role in drug discovery, 5-iodo-N,N-dimethylpyridin-3-amine has found applications in materials science. The pyridine scaffold is known to exhibit interesting electronic properties, making it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential as a building block for developing novel optoelectronic materials that could revolutionize display technologies.

The synthesis of 5-iodo-N,N-dimethylpyridin-3-amine itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve halogenation reactions on pre-formed pyridine derivatives followed by protection-deprotection strategies to introduce the desired substituents at specific positions. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields.

As our understanding of biological systems continues to evolve, so does our appreciation for specialized chemical tools like 5-iodo-N,N-dimethylpyridin-3-amine. The ability to rapidly modify its structure allows researchers to explore new therapeutic modalities and address unmet medical needs. Whether used as a building block for kinase inhibitors or a precursor for antiviral agents, this compound exemplifies the power of heterocyclic chemistry in advancing human health.

In conclusion,5-iodo-N,N-dimethylpyridin-3-amine (CAS No. 2731009-76-8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable asset for synthetic chemists seeking to develop innovative therapeutic agents and functional materials. As research progresses, we can expect this compound to play an increasingly significant role in addressing some of today's most pressing scientific challenges.